Cas no 2248380-32-5 (Tert-butyl 5-amino-1,3-thiazole-2-carboxylate)

• Product Name: Tert-butyl 5-amino-1,3-thiazole-2-carboxylate
• CAS No: 2248380-32-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5795281
• PubChem ID: 137940879
• Update Time: 2024-01-06

Tert-butyl 5-amino-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248380-32-5
• Tert-butyl 5-amino-1,3-thiazole-2-carboxylate
• EN300-6510712

• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-7(11)6-10-4-5(9)13-6/h4H,9H2,1-3H3
• InChI Key： GXRBIWZVXGQTED-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.4Ų